Cas no 86406-28-2 (2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide)

• Product Name: 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide
• CAS No: 86406-28-2
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• CID: 3057872
• PubChem ID: 668453
• Update Time: 2025-10-29

2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-((1-methyl-1H-benzo[d]imidazol-2-yl)thio)acetohydrazide
• SR-01000029068
• AF-615/30368048
• AKOS000268658
• SR-01000029068-1
• 2-(1-methylbenzimidazol-2-yl)sulfanylacetohydrazide
• CS-0222265
• 2-[(1-methyl-1H-benzimidazol-2-yl)sulfanyl]acetohydrazide
• 2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetohydrazide
• STK001187
• Z56790191
• 86406-28-2
• EN300-110736
• HMS1753N21
• Oprea1_392174
• 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide

• Inchi： 1S/C10H12N4OS/c1-14-8-5-3-2-4-7(8)12-10(14)16-6-9(15)13-11/h2-5H,6,11H2,1H3,(H,13,15)
• InChI Key： UHWHQDQKALGFDK-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 236.07318219Da
• Monoisotopic Mass: 236.07318219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.2Ų

Additional information on 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide

Introduction to 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide (CAS No. 86406-28-2)

2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide, with the CAS number 86406-28-2, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide features a benzodiazepine core linked to a sulfanylacetohydrazide moiety, making it a unique and intriguing molecule for study.

The benzodiazepine scaffold is well-known for its role in modulating the central nervous system (CNS) and has been extensively studied for its anxiolytic, sedative, and anticonvulsant properties. However, the addition of the sulfanylacetohydrazide group to the benzodiazepine core introduces new chemical functionalities that can influence the compound's biological activity and pharmacological profile. Recent research has highlighted the potential of such hybrid molecules in developing novel therapeutic agents with improved efficacy and reduced side effects.

In terms of its chemical structure, 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide is characterized by a 1-methylbenzodiazepine ring system connected to a sulfanyl group, which is further attached to an acetohydrazide moiety. This unique structural arrangement provides several points of interest for medicinal chemists. The sulfanyl group can participate in various chemical reactions and interactions, potentially enhancing the compound's reactivity and bioavailability. The acetohydrazide moiety, on the other hand, can influence the compound's solubility and stability, which are crucial factors in drug development.

The synthesis of 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1-methylbenzodiazepine with thioglycolic acid followed by coupling with hydrazine. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.

Recent studies have explored the biological activities of 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of cellular signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide are another important aspect of its evaluation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. Additionally, preliminary toxicity studies have indicated that this compound has a wide therapeutic window with low toxicity at effective doses.

In conclusion, 2-(1-Methyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide (CAS No. 86406-28-2) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure combines the well-established benefits of benzodiazepines with novel functionalities introduced by the sulfanylacetohydrazide moiety. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data becomes available from clinical trials and further preclinical studies, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for treating cancer, inflammation, and pain.